2-(methylthio)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-(1,3,6-trimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N4O3S2/c1-10-8-13-14(20(3)25(22,23)19(13)2)9-12(10)18-15(21)11-6-5-7-17-16(11)24-4/h5-9H,1-4H3,(H,18,21)
• InChI Key: RUTHBCFNGVJKIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1NC(=O)C3=C(N=CC=C3)SC)N(S(=O)(=O)N2C)C
• Molecular Formula: C16H18N4O3S2
• Molecular Weight: 378.5 g/mol

Description

2-(methylthio)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)nicotinamide is a useful research compound. Its molecular formula is C16H18N4O3S2 and its molecular weight is 378.47. The purity is usually 95%.
BenchChem offers high-quality 2-(methylthio)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(methylthio)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization and Biological Activity

• Structural Characterization and Aquaporin Inhibition : Nicotinamides, including compounds structurally related to the query, have been characterized for their structural properties using techniques such as X-ray crystallography and NMR. These compounds have applications as antimicrobial agents, biological process inhibitors, and are essential in metabolic processes. A specific study on 2-nicotinamido-1,3,4-thiadiazole emphasized its potential as an aquaporin inhibitor, highlighting the importance of structural characterization in understanding biological activity (Burnett, Johnston, & Green, 2015).

• Antileukemic Activity and Nicotinamide Analogs : Research on nicotinamide and its analogs, including those with thiadiazole structures, has shown effects on leukemia models, suggesting potential applications in cancer therapy. These compounds can reverse certain drug effects in leukemia models, indicating their role in chemotherapy and as metabolic antagonists (Oettgen, Reppert, Coley, & Burchenal, 1960).

Electrochemical and Antimicrobial Properties

• Electrochemical Behavior and Modified Electrodes : Studies on the electrochemical behavior of nicotinamide using modified electrodes have shown improved voltammetric responses, indicating applications in analytical chemistry and sensor development. Modified electrodes with macrocyclic compounds exhibit increased affinity towards nicotinamide, enhancing detection capabilities (Kotkar & Srivastava, 2008).

• Inhibitors of Staphylococcus aureus Sortase A : The discovery of thiadiazoles as inhibitors against Staphylococcus aureus sortase A suggests antimicrobial applications. Synthetic modification of thiadiazoles has led to potent inhibitors, offering a new mode of action for antimicrobial strategies (Wehrli, Uzelac, Olsson, Jacso, Tietze, & Gottfries, 2019).